Cas no 6374-87-4 (2-(Chloromethyl)Anthraquinone)

• Product Name: 2-(Chloromethyl)Anthraquinone
• CAS No: 6374-87-4
• MF: C₁₅H₉ClO₂
• MW: 256.68376326561
• CID: 512705
• PubChem ID: 24867182
• Update Time: 2025-05-19

2-(Chloromethyl)Anthraquinone Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2-(chloromethyl)-
• 2-(CHLOROMETHYL)-9,10-DIHYDROANTHRACENE-9,10-DIONE
• 2-(chloromethyl)anthracene-9,10-dione
• 2-(Chloromethyl)anthraquinone
• 2-(3-METHOXY-PHENYL)-2-OXO-ETHYL-AMMONIUM
• 2-(chloromethyl)-9,10-anthraquinone
• 2-Chlormethyl-anthrachinon
• 2-chloromethyl-anthraquinone
• 9,2-(chloromethyl)
• Anthraquinone,2-(chloromethyl)
• DTXSID00322395
• InChI=1/C15H9ClO2/c16-8-9-5-6-12-13(7-9)15(18)11-4-2-1-3-10(11)14(12)17/h1-7H,8H
• BS-42233
• BCP24363
• 2-chloromethyl anthraquinone
• DB-015164
• 2-(Chloromethyl)anthra-9,10-quinone #
• 9,10-Anthracenedione, 2-(chloromethyl)-
• 6374-87-4
• 9, 2-(chloromethyl)-
• CHEMBL21780
• SCHEMBL707684
• Anthraquinone, 2-(chloromethyl)-
• 2-chloromethylanthraquinone
• NSC401159
• AKOS015912628
• NSC-401159
• 2-(Chloromethyl)anthraquinone, 98%
• MFCD00216612
• 2-(Chloromethyl)Anthraquinone

• MDL： MFCD00216612
• Inchi： 1S/C15H9ClO2/c16-8-9-5-6-12-13(7-9)15(18)11-4-2-1-3-10(11)14(12)17/h1-7H,8H2
• InChI Key： NVUYDKYMEMGYFP-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O

Computed Properties

• Exact Mass: 256.02900
• Monoisotopic Mass: 256.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Color/Form: Pale yellow fine crystal
• Melting Point: 166-169 °C (lit.)
• PSA: 34.14000
• LogP: 3.20080
• Solubility: Not determined

2-(Chloromethyl)Anthraquinone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S45-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 2-(Chloromethyl)Anthraquinone

Recent Advances in the Research of 2-(Chloromethyl)Anthraquinone (CAS: 6374-87-4)

2-(Chloromethyl)Anthraquinone (CAS: 6374-87-4) is a key intermediate in the synthesis of various anthraquinone derivatives, which have significant applications in pharmaceuticals, dyes, and organic electronics. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in anticancer and antimicrobial research. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in the chemical and biomedical fields.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the antiproliferative effects of 2-(Chloromethyl)Anthraquinone derivatives against various cancer cell lines. The study demonstrated that modifications at the chloromethyl group could enhance the compound's cytotoxicity, particularly in breast and lung cancer cells. The mechanism of action was linked to the inhibition of topoisomerase II, a critical enzyme in DNA replication. These findings suggest that 2-(Chloromethyl)Anthraquinone derivatives could serve as promising candidates for further anticancer drug development.

Another significant advancement was reported in a 2024 paper in Organic & Biomolecular Chemistry, where a novel synthetic route for 2-(Chloromethyl)Anthraquinone was developed using green chemistry principles. The new method reduced the use of hazardous reagents and improved the yield by 15%, making the process more sustainable and cost-effective. This innovation is particularly relevant for industrial-scale production, where environmental and economic considerations are paramount.

Recent research has also investigated the antimicrobial properties of 2-(Chloromethyl)Anthraquinone. A 2023 study in the European Journal of Medicinal Chemistry found that certain derivatives exhibited potent activity against drug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. These results open new avenues for the development of next-generation antibiotics.

In conclusion, 2-(Chloromethyl)Anthraquinone (CAS: 6374-87-4) continues to be a versatile and valuable compound in chemical and biomedical research. Its applications in anticancer and antimicrobial therapies, coupled with advancements in sustainable synthesis, underscore its potential for future innovations. Further studies are needed to explore its full therapeutic potential and optimize its properties for clinical use.